Cas no 866143-07-9 (3-(4-Chlorobenzenesulfonyl)-2-ethoxy-4,6-dimethylpyridine)

3-(4-Chlorobenzenesulfonyl)-2-ethoxy-4,6-dimethylpyridine structure
866143-07-9 structure
Product Name:3-(4-Chlorobenzenesulfonyl)-2-ethoxy-4,6-dimethylpyridine
CAS No:866143-07-9
MF:C15H16ClNO3S
MW:325.810441970825
CID:5702005
PubChem ID:1488396
Update Time:2023-10-14

3-(4-Chlorobenzenesulfonyl)-2-ethoxy-4,6-dimethylpyridine Chemical and Physical Properties

Names and Identifiers

    • MLS000763568
    • 4-chlorophenyl 2-ethoxy-4,6-dimethyl-3-pyridinyl sulfone
    • HMS2611K20
    • 3-(4-chlorobenzenesulfonyl)-2-ethoxy-4,6-dimethylpyridine
    • 3-(4-chlorophenyl)sulfonyl-2-ethoxy-4,6-dimethylpyridine
    • CHEMBL1327336
    • REGID_for_CID_1488396
    • AKOS005105126
    • SMR000337156
    • 9J-313S
    • 866143-07-9
    • Pyridine, 3-[(4-chlorophenyl)sulfonyl]-2-ethoxy-4,6-dimethyl-
    • 3-(4-Chlorobenzenesulfonyl)-2-ethoxy-4,6-dimethylpyridine
    • Inchi: 1S/C15H16ClNO3S/c1-4-20-15-14(10(2)9-11(3)17-15)21(18,19)13-7-5-12(16)6-8-13/h5-9H,4H2,1-3H3
    • InChI Key: VPWKWLMCYMKXLM-UHFFFAOYSA-N
    • SMILES: C1(OCC)=NC(C)=CC(C)=C1S(C1=CC=C(Cl)C=C1)(=O)=O

Computed Properties

  • Exact Mass: 325.0539422g/mol
  • Monoisotopic Mass: 325.0539422g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 429
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 64.6Ų

Experimental Properties

  • Density: 1.272±0.06 g/cm3(Predicted)
  • Boiling Point: 479.1±45.0 °C(Predicted)
  • pka: 1.19±0.32(Predicted)
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